Cas no 824948-10-9 (Phenol, 2-[2-[2-amino-5-(4-methylphenyl)-7-(2-thienyl)pyrazolo[1,5-a]pyrimidin-3-yl]diazenyl]-4,6-dinitro-)
![Phenol, 2-[2-[2-amino-5-(4-methylphenyl)-7-(2-thienyl)pyrazolo[1,5-a]pyrimidin-3-yl]diazenyl]-4,6-dinitro- structure](https://www.kuujia.com/scimg/cas/824948-10-9x500.png)
824948-10-9 structure
Product name:Phenol, 2-[2-[2-amino-5-(4-methylphenyl)-7-(2-thienyl)pyrazolo[1,5-a]pyrimidin-3-yl]diazenyl]-4,6-dinitro-
CAS No:824948-10-9
MF:C23H16N8O5S
MW:516.488741874695
CID:690192
Phenol, 2-[2-[2-amino-5-(4-methylphenyl)-7-(2-thienyl)pyrazolo[1,5-a]pyrimidin-3-yl]diazenyl]-4,6-dinitro- Chemical and Physical Properties
Names and Identifiers
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- Phenol,2-[[2-amino-5-(4-methylphenyl)-7-(2-thienyl)pyrazolo[1,5-a]pyrimidin-3-yl]azo]-4,6-dinitro-
- Phenol, 2-[2-[2-amino-5-(4-methylphenyl)-7-(2-thienyl)pyrazolo[1,5-a]pyrimidin-3-yl]diazenyl]-4,6-dinitro-
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- Inchi: 1S/C23H16N8O5S/c1-12-4-6-13(7-5-12)15-11-17(19-3-2-8-37-19)29-23(25-15)20(22(24)28-29)27-26-16-9-14(30(33)34)10-18(21(16)32)31(35)36/h2-11,32H,1H3,(H2,24,28)
- InChI Key: MNRAPEJGHOOAMC-UHFFFAOYSA-N
- SMILES: C1(O)=C([N+]([O-])=O)C=C([N+]([O-])=O)C=C1N=NC1=C2N(N=C1N)C(C1SC=CC=1)=CC(C1=CC=C(C)C=C1)=N2
Phenol, 2-[2-[2-amino-5-(4-methylphenyl)-7-(2-thienyl)pyrazolo[1,5-a]pyrimidin-3-yl]diazenyl]-4,6-dinitro- Related Literature
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Honghong Zhang,Zuo Xiao,Jeromy J. Rech,Helin Niu,Wei You,Liming Ding Mater. Chem. Front., 2018,2, 700-703
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Qin Wu,Qinqin Cheng,Siming Yuan,Junchao Qian,Kai Zhong,Yinfeng Qian,Yangzhong Liu Chem. Sci., 2015,6, 6607-6613
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Huong Giang T. Nguyen,Mitchell H. Weston,Omar K. Farha,Joseph T. Hupp,SonBinh T. Nguyen CrystEngComm, 2012,14, 4115-4118
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Kerstin Eckert,Laurence Rongy,Anne De Wit Phys. Chem. Chem. Phys., 2012,14, 7337-7345
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Hai-Yang Liu,Zhen-Jie Zhang,Wei Shi,Bin Zhao,Peng Cheng,Dai-Zheng Liao,Shi-Ping Yan Dalton Trans., 2009, 4416-4419
824948-10-9 (Phenol, 2-[2-[2-amino-5-(4-methylphenyl)-7-(2-thienyl)pyrazolo[1,5-a]pyrimidin-3-yl]diazenyl]-4,6-dinitro-) Related Products
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